2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]p urinyl)acetamide

• IUPAC Name: 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-4H-purino[8,7-c][1,2,4]triazin-1-yl)acetamide
• InChI: InChI=1S/C15H21N7O3/c1-5-6-20-13(24)11-12(19(4)15(20)25)17-14-21(7-10(16)23)18-8(2)9(3)22(11)14/h9H,5-7H2,1-4H3,(H2,16,23)
• InChI Key: SKDOXZFUGDCBMF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2C(C(=NN3CC(=O)N)C)C)N(C1=O)C
• Molecular Formula: C15H21N7O3
• Molecular Weight: 347.37 g/mol
• CAS No.: 923397-40-4

Description

2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]p urinyl)acetamide is a useful research compound. Its molecular formula is C15H21N7O3 and its molecular weight is 347.379. The purity is usually 95%.
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Scientific Research Applications

Enhancing Lethal Effects of Phleomycin

Purines, including compounds similar to 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purinyl)acetamide, have been synthesized to enhance the lethal effect of phleomycin on Escherichia coli cultures. These compounds serve as amplifiers, demonstrating the potential application of such chemicals in antibacterial research and treatment strategies (Bhushan et al., 1975).

Antimicrobial Activity

Research into compounds incorporating the antipyrine moiety, akin to the chemical structure of 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purinyl)acetamide, has shown promise in antimicrobial applications. These studies focus on synthesizing new heterocycles that exhibit significant antimicrobial properties, highlighting the potential of such compounds in the development of new antimicrobial agents (Bondock et al., 2008).

Insecticidal Assessment

Innovations in heterocycle chemistry involving compounds with similarities to 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purinyl)acetamide have been explored for insecticidal properties. These compounds were synthesized and tested against the cotton leafworm, Spodoptera littoralis, demonstrating their potential in agricultural pest management (Fadda et al., 2017).

Radioligand Development

Research into developing selective antagonist ligands for A2B adenosine receptors has utilized compounds related to 2-(3,4,9-trimethyl-6,8-dioxo-7-propyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purinyl)acetamide. This work underscores the potential application of such compounds in pharmacological characterization, highlighting their utility in medical research (Baraldi et al., 2004).